Cas no 104726-74-1 (Ethyl (R)-5-(1,2-dithiolan-3-yl)pentanoate)

• Product Name: Ethyl (R)-5-(1,2-dithiolan-3-yl)pentanoate
• CAS No: 104726-74-1
• MF: C₁₀H₁₈O₂S₂
• MW: 234.378720760345
• CID: 2875453
• Update Time: 2023-08-10

Ethyl (R)-5-(1,2-dithiolan-3-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (R)-5-(1,2-dithiolan-3-yl)pentanoate
• (R)-1,2-Dithiolane-3alpha-pentanoic acid ethyl ester

• Inchi： 1S/C10H18O2S2/c1-2-12-10(11)6-4-3-5-9-7-8-13-14-9/h9H,2-8H2,1H3/t9-/m1/s1
• InChI Key： BFHAJYZUWLOZFB-SECBINFHSA-N
• SMILES： S1[C@@H](CCS1)CCCCC(=O)OCC

Computed Properties

• Exact Mass: 234.07482216 g/mol
• Monoisotopic Mass: 234.07482216 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.4
• XLogP3: 2.4
• Topological Polar Surface Area: 76.9